Cas no 20351-71-7 (Carbamothioic acid, methylphenyl-, O-phenyl ester)

Carbamothioic acid, methylphenyl-, O-phenyl ester structure
20351-71-7 structure
Product Name:Carbamothioic acid, methylphenyl-, O-phenyl ester
CAS No:20351-71-7
MF:C14H13NOS
MW:243.324122190475
CID:1393265
PubChem ID:15401932
Update Time:2025-04-20

Carbamothioic acid, methylphenyl-, O-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, methylphenyl-, O-phenyl ester
    • O-phenyl N-methyl-N-phenylcarbamothioate
    • DTXSID40572433
    • 20351-71-7
    • O-Phenyl methyl(phenyl)carbamothioate
    • Inchi: 1S/C14H13NOS/c1-15(12-8-4-2-5-9-12)14(17)16-13-10-6-3-7-11-13/h2-11H,1H3
    • InChI Key: CMFUHWVOEFMDJF-UHFFFAOYSA-N
    • SMILES: S=C(N(C)C1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.07189
  • Monoisotopic Mass: 243.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44.6Ų

Experimental Properties

  • PSA: 12.47

Carbamothioic acid, methylphenyl-, O-phenyl ester Related Literature

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